Cas no 74246-38-1 (N-(4-butylphenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-2-amine)

N-(4-butylphenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-2-amine is a pyrimidine derivative featuring a substituted pyrazole moiety, offering potential utility in medicinal chemistry and agrochemical research. Its structural framework combines a pyrimidine core with a butylphenyl group and a dimethylpyrazole substituent, which may enhance binding affinity and selectivity in target interactions. The compound's moderate lipophilicity, conferred by the butyl chain, could improve membrane permeability, while the pyrazole and pyrimidine rings provide sites for further functionalization. This molecular architecture suggests applications in the development of kinase inhibitors or pesticidal agents, where precise steric and electronic properties are critical. Further studies are required to fully elucidate its pharmacological or agrochemical profile.

N-(4-butylphenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-2-amine structure

74246-38-1 structure

Product Name:N-(4-butylphenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-2-amine

CAS No:74246-38-1

MF:C₂₀H₂₅N₅

MW:335.446003675461

CID:5850624

PubChem ID:4401675

Update Time:2025-06-03

N-(4-butylphenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

- N-(4-butylphenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-2-amine
- 2-Pyrimidinamine, N-(4-butylphenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methyl-
- EU-0033465
- 74246-38-1
- AKOS024577861
- N-(4-butylphenyl)-4-(3,5-dimethylpyrazol-1-yl)-6-methylpyrimidin-2-amine
- SR-01000389558
- F0451-0143
- SR-01000389558-1
- Oprea1_591617
- Inchi： 1S/C20H25N5/c1-5-6-7-17-8-10-18(11-9-17)22-20-21-14(2)13-19(23-20)25-16(4)12-15(3)24-25/h8-13H,5-7H2,1-4H3,(H,21,22,23)
- InChI Key： LFBNJWTUEKHVMB-UHFFFAOYSA-N
- SMILES： C1(NC2=CC=C(CCCC)C=C2)=NC(C)=CC(N2C(C)=CC(C)=N2)=N1

Computed Properties

Exact Mass: 335.21099582g/mol
Monoisotopic Mass: 335.21099582g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 6
Complexity: 396
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.5
Topological Polar Surface Area: 55.6Å²

Experimental Properties

Density: 1.13±0.1 g/cm3(Predicted)
Melting Point: 85.5-87 °C
Boiling Point: 517.7±60.0 °C(Predicted)
pka: 2.26±0.10(Predicted)

N-(4-butylphenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0451-0143-2μmol	N-(4-butylphenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-2-amine	74246-38-1	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0451-0143-5μmol	N-(4-butylphenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-2-amine	74246-38-1	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0451-0143-10μmol	N-(4-butylphenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-2-amine	74246-38-1	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0451-0143-20μmol	N-(4-butylphenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-2-amine	74246-38-1	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0451-0143-1mg	N-(4-butylphenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-2-amine	74246-38-1	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0451-0143-2mg	N-(4-butylphenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-2-amine	74246-38-1	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0451-0143-3mg	N-(4-butylphenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-2-amine	74246-38-1	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0451-0143-4mg	N-(4-butylphenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-2-amine	74246-38-1	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0451-0143-5mg	N-(4-butylphenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-2-amine	74246-38-1	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0451-0143-10mg	N-(4-butylphenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-2-amine	74246-38-1	90%+	10mg	$79.0	2023-05-17